2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane
Overview
Description
2-(Iodomethyl)-2,5,5-trimethyl-1,4-dioxane (2-IMTD) is a highly versatile chemical compound with a wide variety of applications in scientific research. It is a colorless, volatile liquid that is soluble in water and alcohol, and is often used as a reagent in organic synthesis. 2-IMTD has been used in a variety of laboratory experiments, including those involving biochemical and physiological effects.
Scientific Research Applications
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane is used as a reagent in organic synthesis and has been used in a variety of laboratory experiments. It has been used in the synthesis of various compounds, such as brominated polymers and polystyrene. 2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane has also been used in the preparation of pharmaceuticals, agrochemicals, and dyes. Additionally, it is used in the production of polyvinyl chloride, polyethylene, and polypropylene.
Mechanism of Action
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane acts as a Lewis acid, meaning that it can accept a pair of electrons from a Lewis base, such as a nucleophile. This allows it to form a covalent bond with the nucleophile, which can then be used to form new compounds. Additionally, 2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane can act as a catalyst in a variety of reactions, such as the hydrolysis of esters and the oxidation of alcohols.
Biochemical and Physiological Effects
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-tumor properties. Additionally, it has been found to have an inhibitory effect on the growth of certain types of bacteria, such as Escherichia coli. Furthermore, it has been found to have a protective effect against oxidative stress in mammalian cells.
Advantages and Limitations for Lab Experiments
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane is a highly versatile compound that can be used in a variety of laboratory experiments. It is relatively inexpensive and easy to synthesize, and can be stored for up to one year in a sealed container. Additionally, it is soluble in water and alcohol, making it easy to work with in aqueous solutions. However, it is volatile and can be hazardous if not handled properly.
Future Directions
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane has a wide variety of potential applications in the field of scientific research. It has been used in the synthesis of various compounds, and has been found to have anti-inflammatory and anti-tumor properties. Additionally, it has potential applications in the production of pharmaceuticals, agrochemicals, and dyes. Furthermore, it may have potential applications in the development of polymers and polymeric materials. Finally, it may have potential applications in the development of new catalysts for a variety of reactions.
Synthesis Methods
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane is synthesized by the reaction of iodomethane and trimethyloxonium iodide, which is then reduced by sodium borohydride. The reaction is carried out in an inert atmosphere such as nitrogen or argon, and the reaction temperature is kept between 0 and 10°C. The reaction is typically complete within 1-2 hours. The product is then purified by distillation and can be stored for up to one year in a sealed container.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane involves the reaction of 2,5,5-trimethyl-1,4-dioxane with iodomethane in the presence of a base.", "Starting Materials": [ "2,5,5-trimethyl-1,4-dioxane", "iodomethane", "base (e.g. potassium carbonate, sodium hydroxide)" ], "Reaction": [ "Add 2,5,5-trimethyl-1,4-dioxane to a reaction flask", "Add iodomethane to the reaction flask", "Add a base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2763750-83-8 |
Product Name |
2-(iodomethyl)-2,5,5-trimethyl-1,4-dioxane |
Molecular Formula |
C8H15IO2 |
Molecular Weight |
270.1 |
Purity |
95 |
Origin of Product |
United States |
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